(2S)-2-[[(2S)-2-[[(2S,3R)-2-[[(2S,3S)-2-[[2-[[(2S,3S)-2-[[(2S)-2-[[(2S)-6-amino-2-[[(2S)-2-[[(2S)-4-amino-2-[[(2S)-2-[[(2S)-6-amino-2-[[(2S,3S)-2-[[(2S)-2-[[(2S)-5-amino-2-[[(2S)-2-aminopropanoyl]amino]-5-oxopentanoyl]amino]-3-(4-hydroxyphenyl)propanoyl]amino]-3-methylpentanoyl]amino]hexanoyl]amino]propanoyl]amino]-4-oxobutanoyl]amino]-3-hydroxypropanoyl]amino]hexanoyl]amino]-3-phenylpropanoyl]amino]-3-methylpentanoyl]amino]acetyl]amino]-3-methylpentanoyl]amino]-3-hydroxybutanoyl]amino]-4-carboxybutanoyl]amino]-4-methylpentanoic acid

• CAS No.: 410527-75-2
• Molecular Formula: C83H134N20O24
• Molecular Weight: 1796.1 g/mol
• IUPAC Name: (2S)-2-[[(2S)-2-[[(2S,3R)-2-[[(2S,3S)-2-[[2-[[(2S,3S)-2-[[(2S)-2-[[(2S)-6-amino-2-[[(2S)-2-[[(2S)-4-amino-2-[[(2S)-2-[[(2S)-6-amino-2-[[(2S,3S)-2-[[(2S)-2-[[(2S)-5-amino-2-[[(2S)-2-aminopropanoyl]amino]-5-oxopentanoyl]amino]-3-(4-hydroxyphenyl)propanoyl]amino]-3-methylpentanoyl]amino]hexanoyl]amino]propanoyl]amino]-4-oxobutanoyl]amino]-3-hydroxypropanoyl]amino]hexanoyl]amino]-3-phenylpropanoyl]amino]-3-methylpentanoyl]amino]acetyl]amino]-3-methylpentanoyl]amino]-3-hydroxybutanoyl]amino]-4-carboxybutanoyl]amino]-4-methylpentanoic acid
• InChI: InChI=1S/C83H134N20O24/c1-12-43(6)65(79(122)89-40-63(109)100-66(44(7)13-2)81(124)103-68(48(11)105)82(125)94-55(31-33-64(110)111)74(117)98-59(83(126)127)36-42(4)5)101-76(119)56(37-49-22-16-15-17-23-49)96-72(115)53(25-19-21-35-85)92-78(121)60(41-104)99-75(118)58(39-62(88)108)95-70(113)47(10)90-71(114)52(24-18-20-34-84)93-80(123)67(45(8)14-3)102-77(120)57(38-50-26-28-51(106)29-27-50)97-73(116)54(30-32-61(87)107)91-69(112)46(9)86/h15-17,22-23,26-29,42-48,52-60,65-68,104-106H,12-14,18-21,24-25,30-41,84-86H2,1-11H3,(H2,87,107)(H2,88,108)(H,89,122)(H,90,114)(H,91,112)(H,92,121)(H,93,123)(H,94,125)(H,95,113)(H,96,115)(H,97,116)(H,98,117)(H,99,118)(H,100,109)(H,101,119)(H,102,120)(H,103,124)(H,110,111)(H,126,127)/t43-,44-,45-,46-,47-,48+,52-,53-,54-,55-,56-,57-,58-,59-,60-,65-,66-,67-,68-/m0/s1
• InChI Key: DSPWLXQUCZCXNE-WQEOOASFSA-N
• Isomeric SMILES: CC[C@H](C)[C@@H](C(=O)N[C@@H]([C@@H](C)O)C(=O)N[C@@H](CCC(=O)O)C(=O)N[C@@H](CC(C)C)C(=O)O)NC(=O)CNC(=O)[C@H]([C@@H](C)CC)NC(=O)[C@H](CC1=CC=CC=C1)NC(=O)[C@H](CCCCN)NC(=O)[C@H](CO)NC(=O)[C@H](CC(=O)N)NC(=O)[C@H](C)NC(=O)[C@H](CCCCN)NC(=O)[C@H]([C@@H](C)CC)NC(=O)[C@H](CC2=CC=C(C=C2)O)NC(=O)[C@H](CCC(=O)N)NC(=O)[C@H](C)N
• Canonical SMILES: CCC(C)C(C(=O)NC(C(C)O)C(=O)NC(CCC(=O)O)C(=O)NC(CC(C)C)C(=O)O)NC(=O)CNC(=O)C(C(C)CC)NC(=O)C(CC1=CC=CC=C1)NC(=O)C(CCCCN)NC(=O)C(CO)NC(=O)C(CC(=O)N)NC(=O)C(C)NC(=O)C(CCCCN)NC(=O)C(C(C)CC)NC(=O)C(CC2=CC=C(C=C2)O)NC(=O)C(CCC(=O)N)NC(=O)C(C)N

Description

This compound is a highly complex, synthetic amino acid derivative characterized by a branched peptide-like structure with multiple stereochemical centers. Its design incorporates hydrophobic residues (e.g., 4-methylpentanoic acid), hydrophilic moieties (e.g., 4-carboxybutanoyl), and aromatic groups (e.g., 3-phenylpropanoyl), which collectively influence its biochemical interactions. Such structures are typically engineered to mimic natural peptides or disrupt specific protein-protein interactions, as seen in antimalarial chalcone derivatives targeting Plasmodium falciparum redox systems .

Biological Activity

The compound (2S)-... is a complex synthetic molecule that has garnered interest in various biological and pharmacological studies. This article aims to provide a detailed overview of its biological activity, including mechanisms of action, therapeutic potential, and relevant case studies.

Structural Overview

The compound exhibits multiple chiral centers and functional groups which contribute to its biological properties. Its intricate structure allows for diverse interactions with biological targets, particularly in the context of enzyme inhibition and receptor binding.

Key Structural Features

• Chiral Centers : The presence of multiple chiral centers enhances its specificity towards biological targets.
• Functional Groups : Amino acids and carboxylic acid moieties play crucial roles in its biological activity.

Enzyme Inhibition

Research has demonstrated that the compound can act as an inhibitor for various enzymes. For example, it has shown efficacy against proteasome activity, which is critical for regulating protein degradation in cells. The interaction with proteasome components can lead to apoptosis in cancer cells, making it a candidate for anti-cancer therapies .

Cytotoxicity Studies

Cytotoxicity assays have been performed using cell lines such as RPMI 8226. The compound exhibited significant cytotoxic effects at varying concentrations, with an IC50 value indicating its potency against these cells. The results suggest that the compound may induce cell death through mechanisms involving oxidative stress and apoptosis pathways .

Case Studies

• RPMI 8226 Cell Line : In vitro studies revealed that the compound significantly reduced cell viability after 24 and 48 hours of treatment. The mechanism appears to involve proteasome inhibition leading to increased levels of pro-apoptotic factors .

Concentration (µM)	Cell Viability (%)
0	100
50	75
100	50
500	<20

Anticancer Activity

The ability of the compound to inhibit proteasome activity suggests potential use as an anticancer agent. Proteasome inhibitors are known to induce apoptosis in cancer cells by disrupting the balance of pro-apoptotic and anti-apoptotic proteins.

Anti-inflammatory Effects

Studies have indicated that the compound may also exhibit anti-inflammatory properties by modulating cytokine release and inhibiting pathways involved in inflammation . This dual action makes it a candidate for further research in treating inflammatory diseases.

Neuroprotective Effects

Preliminary data suggests that the compound may offer neuroprotective benefits by reducing oxidative stress in neuronal cells, potentially aiding in conditions like Alzheimer's disease .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

6-Aminohexanoic Acid Derivatives

6-Aminohexanoic acid (ε-aminocaproic acid) is a well-studied ω-amino acid with antifibrinolytic activity. Unlike the target compound, which integrates 6-aminohexanoyl residues into a larger scaffold, 6-aminohexanoic acid itself directly inhibits plasminogen activation. Derivatives of 6-aminohexanoic acid with hydrophobic side chains (e.g., α-amino acid esters) exhibit enhanced anti-fibrinolytic activity (IC₅₀: 10–50 μM), while the target compound’s branched structure may reduce specificity for fibrinolytic targets .

Amino Acid Ester-Coupled Caffeoylquinic Acid Derivatives

These derivatives, such as compounds 6c–6f, combine caffeoylquinic acid with amino acid esters to modulate lipid metabolism. In HepG2 cells, they reduce triglyceride (TG) levels by 30–50% via downregulation of SREBP-1c and FASN genes.

Methoxyamino Chalcone Derivatives

Chalcone derivatives (e.g., compound 17) are designed to disrupt Plasmodium falciparum ferredoxin-ferredoxin reductase (PfFd-PfFNR) interactions via electrostatic interactions. The target compound’s aromatic and hydroxyl groups (e.g., 3-(4-hydroxyphenyl)propanoyl) could mimic chalcone’s methoxyamino groups, but its larger size may hinder penetration into parasitic systems .

Unnatural α-Amino Acid Derivatives

Synthesized via photoredox catalysis, these derivatives feature stereoselective additions of radicals to chiral N-sulfonyl imines. While the target compound shares stereochemical complexity, its synthesis likely requires traditional peptide coupling methods rather than transition-metal-free photoredox strategies .

Functional and Structural Comparison Table

Feature	Target Compound	6-Aminohexanoic Acid Derivatives	Chalcone Derivatives
Core Structure	Branched peptide with multiple stereocenters	Linear ω-amino acid	Aromatic chalcone scaffold
Key Functional Groups	4-Carboxybutanoyl, 3-phenylpropanoyl, 6-aminohexanoyl	Hydrophobic α-amino acid esters	Methoxyamino, bromo substituents
Biological Target	Hypothesized: Plasminogen, metabolic enzymes	Plasminogen/plasmin	PfFd-PfFNR interaction
Bioactivity	Predicted: Antifibrinolytic, metabolic regulation	IC₅₀: 10–50 μM (plasmin inhibition)	Antimalarial (EC₅₀: ~5 μM)
Synthetic Method	Likely stepwise peptide coupling	Claisen-Schmidt condensation	Claisen-Schmidt reaction

Research Findings and Limitations

• Metabolic Regulation: Amino acid derivatives like the target compound may influence cancer metabolism by altering biosynthetic pathways (e.g., glioblastoma invasion via amino acid-driven bioenergetics) .
• Synthetic Challenges : The compound’s stereochemical complexity necessitates precise Edman degradation or liquid chromatography-mass spectrometry (LC-MS) for validation, similar to methodologies in .
• Carbonylation Risks : Oxidative damage to residues like lysine or arginine in the target compound could generate reactive carbonyl derivatives, limiting stability in physiological environments .

Preparation Methods

Preparation Methods of the Complex Polypeptide Compound

Solid-Phase Peptide Synthesis (SPPS)

SPPS is the most common method for peptides of this complexity due to its efficiency and automation compatibility.

• The peptide chain is assembled stepwise on a solid resin support.
• Each amino acid is introduced as a protected derivative, typically with the α-amino group protected by Fmoc (9-fluorenylmethoxycarbonyl) or Boc (tert-butyloxycarbonyl).
• Side chains are protected with appropriate protecting groups (e.g., t-butyl for hydroxyls, trityl for amino groups).
• Coupling reagents such as HBTU (O-(benzotriazol-1-yl)-N,N,N',N'-tetramethyluronium hexafluorophosphate), HATU, or DIC/HOBt are used to activate the carboxyl group for amide bond formation.
• After each coupling, the protecting group is removed (deprotected) to allow the next amino acid addition.
• Upon completion, the peptide is cleaved from the resin and side-chain protecting groups are simultaneously removed using strong acid cocktails (e.g., trifluoroacetic acid-based mixtures).

Advantages:

• High control over sequence and stereochemistry.
• Automation reduces human error.
• Suitable for peptides with complex sequences and multiple stereocenters.

Solution-Phase Peptide Synthesis (LPPS)

For very large peptides or peptides requiring special modifications, LPPS may be employed:

• Peptide fragments are synthesized separately and then coupled in solution.
• Protecting groups and coupling conditions are carefully chosen to avoid racemization and side reactions.
• Fragment condensation strategies reduce the number of steps and improve overall yield.

Specific Patent-Documented Preparation Processes

Controlled Preparation of Low Molecular Weight Glucosaminoglycans (EP0269937B1)

• Although primarily focused on glucosaminoglycans, this patent describes controlled preparation methods involving stereochemically pure amino acid derivatives and peptide coupling techniques that can be adapted for complex peptides.
• Emphasizes the importance of controlling reaction conditions to maintain stereochemical integrity.

Preparation of Complex Peptide Analogues (US10544189B2)

• Describes a process involving the reaction of perfluorophenyl esters of protected amino acids with amine-containing peptide fragments.
• Use of mild solvents and controlled temperatures to minimize side reactions.
• Highlights the use of morpholinoacetamido groups for solubility and stability enhancement.
• The process involves stepwise acylation and coupling with purification after each key step to ensure high purity.

Preparation of Rivaroxaban and Related Peptides (EP2935255B1)

• Although rivaroxaban is a small molecule, the patent includes peptide coupling methodologies relevant to complex peptides.
• Utilizes acyl chlorides and activated esters for peptide bond formation.
• Emphasizes the use of selective protecting groups and mild deprotection conditions to preserve sensitive functional groups.

Typical Reagents and Conditions

Step	Reagents/Conditions	Purpose/Notes
Amino Acid Protection	Fmoc-Cl, Boc2O, t-butyl, trityl groups	Protect α-amino and side chains to prevent side reactions
Activation/Coupling	HBTU, HATU, DIC/HOBt, perfluorophenyl esters	Facilitate peptide bond formation
Deprotection	Piperidine (for Fmoc), TFA cocktails (for Boc, side chains)	Remove protecting groups without damaging peptide
Cleavage from Resin (SPPS)	TFA with scavengers (e.g., water, triisopropylsilane)	Release peptide and remove side chain protections
Purification	Preparative HPLC, crystallization	Obtain pure peptide product
Characterization	Mass spectrometry, NMR, chiral HPLC	Confirm sequence and stereochemistry

Analytical and Quality Control

• High-resolution mass spectrometry confirms molecular weight.
• Chiral HPLC verifies stereochemical purity.
• NMR spectroscopy elucidates structural details.
• Purity assessed by analytical HPLC.

Summary Table of Preparation Steps

Preparation Stage	Description	Key Considerations
Amino Acid Derivative Prep	Synthesis and protection of each amino acid	Stereochemical purity, side chain protection
Chain Assembly	Stepwise coupling on solid support or in solution	Efficient coupling, minimal racemization
Deprotection & Cleavage	Removal of protecting groups and resin cleavage	Mild conditions to preserve peptide integrity
Purification	Isolation of pure compound	High purity essential for biological activity
Characterization	Structural and purity confirmation	Ensures correct sequence and stereochemistry